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Compound of Interest

Compound Name: 1-Bromodocosane

Cat. No.: B1265600

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Bromodocosane
(CAS No. 6938-66-5), a long-chain alkyl bromide. Adherence to these guidelines is crucial for
ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Classification

1-Bromodocosane is classified as a hazardous substance.[1] It is an irritant and poses
potential risks upon exposure.

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1-Bromodocosane is classified as follows:

Hazard Class Hazard Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Specific target organ toxicity, single exposure;
) S Category 3
Respiratory tract irritation
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Source: PubChem|[2]

Hazard Statements:

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]
Potential Health Effects:

 Inhalation: May cause respiratory irritation.[1][2] In some individuals, exposure to highly
irritating compounds can lead to reactive airways dysfunction syndrome (RADS), with
asthma-like symptoms that may persist for months or years.[1]

o Skin Contact: Causes skin irritation.[1][2] The material may exacerbate pre-existing
dermatitis.[1] Entry into the bloodstream through cuts or abrasions may lead to systemic
injury.[1]

o Eye Contact: Causes serious eye irritation and potential damage.[1][2]

 Ingestion: While not classified as harmful by ingestion due to a lack of data, ingestion should
be avoided.[1]

o Chronic Exposure: Cumulative effects may occur following repeated exposure. There is
limited evidence suggesting it may be harmful to a fetus or embryo.[1] It is also suspected to
be a carcinogen by the US Environmental Defense Scorecard.[1]

Environmental Hazards:

1-Bromodocosane is toxic to aquatic organisms and may cause long-term adverse effects in
the aquatic environment.[1] It is persistent in soil and water.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromodocosane is provided
below.
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Property Value

Molecular Formula C22H45Br[2][3]

Molecular Weight 389.50 g/mol [1]

Appearance Solid[1]

Melting Point 44-46 °C[4][5]

Boiling Point 225 °C at 0.6 mm Hg[4][5]

Flash Point >110 °C (>230 °F)[1]

Solubility Insoluble in water;[1] Soluble in chloroform
(slightly) and methanol (slightly).[5]

Density 0.962 g/cm?3[5]

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
chemical's stability.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or vapors.[1]

o Ensure that eyewash stations and safety showers are readily accessible.[6]
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber, butyl rubber) and a lab coat or
overalls.[1] Avoid exposing open cuts or irritated skin.[1]

» Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved
respirator.[7]
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Handling Procedures:
e Avoid all personal contact, including inhalation of dust.[1]
e Prevent the accumulation of dust in hollows and sumps.[1]

o Empty containers may contain residual dust that can be explosive. Do not cut, drill, grind, or
weld on or near such containers.[1]

Storage Conditions:
» Store in a cool, dry, well-ventilated area.[1][7]
o Keep containers tightly sealed.[1]

o Store away from incompatible materials, such as strong oxidizing agents, and foodstuffs.[1]

[8]

First Aid Measures

In case of exposure, follow these first aid procedures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[7]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Seek medical attention if irritation persists.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[7]

 Ingestion: If the person is conscious, rinse their mouth with water and have them drink 2-4
cupfuls of milk or water. Do not induce vomiting. Seek immediate medical attention.[7]

Fire and Explosion Hazard Data

o Flammability: Combustible solid.[8]

e Flash Point: >110 °C (>230 °F)[1]
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» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[7]

e Hazardous Combustion Products: Combustion may produce carbon monoxide, carbon
dioxide, and hydrogen bromide.[1]

» Fire Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[7]

Accidental Release Measures

o Spill Cleanup:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate personal protective equipment.
o Use dry cleanup procedures to avoid generating dust.[1]

o Absorb the spill with an inert material (e.g., dry sand or earth) and place it in a chemical
waste container.[7]

o Prevent the spill from entering storm sewers or waterways.[7]

e Environmental Precautions: Contain spillage as it is toxic to aquatic life.[1]

Disposal Considerations

Dispose of 1-Bromodocosane and its container as hazardous waste in accordance with local,
state, and federal regulations.[1] Avoid release to the environment.[1]

Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of 1-Bromodocosane are not
readily available in the public domain, a general workflow for handling and safety assessment
can be conceptualized.
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Safe Handling Workflow for 1-Bromodocosane
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'
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'
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(e.g., Synthesis)

Cleanup and Disposal

Decontaminate Glassware
and Work Surfaces

'
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Caption: A logical workflow for the safe handling of 1-Bromodocosane in a laboratory setting.
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This guide is intended to provide comprehensive safety information. It is not a substitute for
professional judgment and expertise. Always consult the most current Material Safety Data
Sheet (MSDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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